Cas no 2171178-85-9 ((2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hexanoic acid)

(2S)-2-{1-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hexanoic acid is a protected amino acid derivative featuring an Fmoc (9-fluorenylmethoxycarbonyl) group, commonly employed in solid-phase peptide synthesis (SPPS). The cyclobutylformamido side chain enhances conformational rigidity, which can be advantageous for studying peptide structure-activity relationships. The Fmoc group provides orthogonal protection for the α-amino group, enabling selective deprotection under mild basic conditions while preserving acid-labile side-chain functionalities. The hexanoic acid moiety offers flexibility for further conjugation or modification. This compound is particularly useful in the synthesis of constrained peptides, where controlled stereochemistry and side-chain interactions are critical. Its stability and compatibility with standard SPPS protocols make it a valuable building block for peptide research.
(2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hexanoic acid structure
2171178-85-9 structure
Product Name:(2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hexanoic acid
CAS No:2171178-85-9
MF:C26H30N2O5
MW:450.526807308197
CID:6079098
PubChem ID:165534914
Update Time:2025-10-29

(2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hexanoic acid Chemical and Physical Properties

Names and Identifiers

    • (2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hexanoic acid
    • EN300-1505344
    • 2171178-85-9
    • (2S)-2-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}hexanoic acid
    • Inchi: 1S/C26H30N2O5/c1-2-3-13-22(23(29)30)27-24(31)26(14-8-15-26)28-25(32)33-16-21-19-11-6-4-9-17(19)18-10-5-7-12-20(18)21/h4-7,9-12,21-22H,2-3,8,13-16H2,1H3,(H,27,31)(H,28,32)(H,29,30)/t22-/m0/s1
    • InChI Key: ZHIOZYJGRNCQCZ-QFIPXVFZSA-N
    • SMILES: O=C(C1(CCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N[C@H](C(=O)O)CCCC

Computed Properties

  • Exact Mass: 450.21547206g/mol
  • Monoisotopic Mass: 450.21547206g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 10
  • Complexity: 700
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 105Ų

(2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hexanoic acid Pricemore >>

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(2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hexanoic acid Related Literature

Additional information on (2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hexanoic acid

Compound CAS No. 2171178-85-9: (2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hexanoic Acid

The compound with CAS number 2171179859, known as (2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hexanoic acid, is a highly specialized organic molecule with significant potential in the fields of medicinal chemistry and biochemistry. This compound is characterized by its complex structure, which includes a cyclobutane ring, a fluorenylmethoxycarbonyl (Fmoc) group, and a hexanoic acid moiety. The stereochemistry at the second carbon atom, denoted by the (2S) configuration, plays a crucial role in determining its biological activity and pharmacokinetic properties.

Recent advancements in chemical synthesis have enabled the precise construction of this compound, leveraging state-of-the-art methodologies such as stereo-selective synthesis and peptide coupling techniques. The incorporation of the Fmoc group, a widely used protecting group in peptide synthesis, ensures stability during the synthesis process while maintaining the integrity of the molecule's functional groups. The cyclobutane ring introduces unique geometric constraints, which are pivotal in modulating the molecule's interactions with biological targets.

One of the most promising applications of this compound lies in its potential as a therapeutic agent. Preclinical studies have demonstrated its ability to inhibit specific enzymes involved in disease pathways, such as proteases and kinases, making it a candidate for drug development against conditions like cancer and inflammatory diseases. The hexanoic acid moiety contributes to the compound's solubility and bioavailability, enhancing its suitability for systemic administration.

Moreover, the stereochemistry at the (2S) position is critical for ensuring optimal binding to target proteins. This configuration minimizes off-target effects and maximizes therapeutic efficacy. Advanced computational modeling techniques, including molecular docking and dynamics simulations, have been employed to predict the binding modes of this compound with its target proteins, providing valuable insights into its mechanism of action.

The synthesis of this compound involves a multi-step process that begins with the preparation of the Fmoc-protected amino acid derivative. This is followed by cyclization to form the cyclobutane ring, which is subsequently coupled with the hexanoic acid moiety using peptide coupling reagents. The entire process requires meticulous control over reaction conditions to ensure high yields and purity.

In terms of pharmacokinetics, studies have shown that this compound exhibits favorable absorption and distribution properties due to its balanced hydrophilic and lipophilic characteristics. Its metabolic stability has also been evaluated using in vitro assays, revealing that it undergoes minimal first-pass metabolism, which is advantageous for oral administration.

Looking ahead, ongoing research is focused on optimizing this compound's pharmacodynamic properties to enhance its efficacy further. Collaborative efforts between academic institutions and pharmaceutical companies are paving the way for clinical trials, where this compound will be tested for safety and efficacy in human subjects.

In conclusion, (2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hexanoic acid represents a cutting-edge advancement in medicinal chemistry. Its unique structure, combined with advanced synthetic techniques and promising biological activity, positions it as a potential breakthrough in therapeutic development.

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